Ethyl 8-chloro-5,6-dihydro-5-methyl-6-oxo-4H-imidazo(1,5-a)(1,4)benzodiazepine-3-carboxylate
Overview
Description
Ethyl 8-chloro-5,6-dihydro-5-methyl-6-oxo-4H-imidazo(1,5-a)(1,4)benzodiazepine-3-carboxylate is a compound with the molecular formula C15H14ClN3O3 . It is also known by other names such as Ro-151310 and CHEMBL415290 . The molecular weight of this compound is 319.74 g/mol .
Molecular Structure Analysis
The molecular structure of this compound consists of an imidazo[1,5-a][1,4]benzodiazepine core, which is a fused ring system containing two nitrogen atoms and one oxygen atom . The compound also contains a chloro substituent at the 8-position, a methyl group at the 5-position, and an ethyl ester group at the 3-position .Scientific Research Applications
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Pharmaceutical Impurity
- This compound is an impurity of Flumazenil .
- In pharmaceutical research and manufacturing, impurities are substances inside a confined amount of liquid, gas, or solid, which differ from the chemical composition of the material or compound .
- Impurities are either naturally occurring or added during the synthesis of a chemical or commercial product .
- While the specific methods of application or experimental procedures are not detailed in the sources I found, typically, these impurities are identified and quantified through various analytical chemistry methods such as spectroscopy or chromatography .
- The presence of this impurity could affect the efficacy and safety of Flumazenil, so identifying and quantifying it is crucial .
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Chemistry Informer Library
- This compound is part of the Aryl Halide Chemistry Informer Library developed by chemists at Merck & Co., Inc., Kenilworth, NJ, U.S .
- The library contains 18 drug-like molecules representative of those encountered in complex synthesis .
- By screening a new reaction against the Informer Library, chemists can directly compare and analyze a reactions’ successes and shortcomings among different methods and various research teams .
- It may also be used to facilitate deeper method development for performance or utility .
-
Aryl Halide Chemistry Informer Library
- This compound is part of the Aryl Halide Chemistry Informer Library developed by chemists at Merck & Co., Inc., Kenilworth, NJ, U.S .
- The library contains 18 drug-like molecules representative of those encountered in complex synthesis .
- By screening a new reaction against the Informer Library, chemists can directly compare and analyze a reactions’ successes and shortcomings among different methods and various research teams .
- It may also be used to facilitate deeper method development for performance or utility .
properties
IUPAC Name |
ethyl 8-chloro-5-methyl-6-oxo-4H-imidazo[1,5-a][1,4]benzodiazepine-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14ClN3O3/c1-3-22-15(21)13-12-7-18(2)14(20)10-6-9(16)4-5-11(10)19(12)8-17-13/h4-6,8H,3,7H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QORLMYYHZLDYOR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C2CN(C(=O)C3=C(N2C=N1)C=CC(=C3)Cl)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14ClN3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40229273 |
Source
|
| Record name | Ro 15-3505 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40229273 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
319.74 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 8-chloro-5,6-dihydro-5-methyl-6-oxo-4H-imidazo(1,5-a)(1,4)benzodiazepine-3-carboxylate | |
CAS RN |
78756-33-9 |
Source
|
| Record name | Ro 15-3505 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0078756339 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Ro 15-3505 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40229273 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | CHLOROFLUMAZENIL | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/ZRD5QFZ6DV | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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